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Compound of Interest

Compound Name: L-Valine 4-nitroanilide

Cat. No.: B555166

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for L-Valine 4-nitroanilide,
a chromogenic substrate widely used in enzymatic assays. Adherence to these guidelines is
crucial for ensuring laboratory safety and maintaining the integrity of experimental results.

Chemical and Physical Properties

L-Valine 4-nitroanilide hydrochloride is a white to off-white powder.[1] A summary of its key
physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of L-Valine 4-nitroanilide hydrochloride
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Property Value

Synonyms L-VaI-pNA-.HCI, L-Valine p-nitroanilide
hydrochloride

CAS Number 77835-49-5

Molecular Formula C11H15N303-HCI

Molecular Weight 273.61 g/mol

Appearance White to off-white powder

Purity =>99% (HPLC)

Optical Rotation [a]D20 = +63 + 2° (c=1 in MeOH)

Storage Temperature <-4°C

Hazard Identification and Safety Precautions

While some safety data sheets for L-Valine suggest it is not a hazardous substance, the
introduction of the 4-nitroanilide group may alter its toxicological properties. Therefore, it is
prudent to handle L-Valine 4-nitroanilide with care, assuming it may be a potential irritant and
harmful if ingested or inhaled.

Table 2: Hazard ldentification and Personal Protective Equipment (PPE)

Hazard Description Recommended PPE

Acute Oral Toxicity May be harmful if swallowed. Standard laboratory attire

) ) o May cause skin irritation upon )
Skin Corrosion/Irritation Protective gloves
prolonged contact.

. L L Safety glasses with side
Serious Eye Damage/Irritation May cause eye irritation. )
shields or goggles

May be harmful if inhaled, _ o
) . . ) ) Respiratory protection (if dust
Acute Inhalation Toxicity potentially causing respiratory )
S is generated)
tract Irritation.
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General Handling Precautions:

o Work in a well-ventilated area to minimize inhalation of dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Store in a cool, dry place, away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In the event of exposure or a spill, follow the procedures outlined below.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation - . :

difficult, seek medical attention.

Remove contaminated clothing and wash the
Skin Contact affected area with plenty of soap and water. If

irritation persists, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ]

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Spill Response:

In case of a spill, wear appropriate personal protective equipment. Carefully sweep up the solid
material, avoiding dust generation, and place it in a suitable container for disposal. Clean the
spill area thoroughly.
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Safe Handling and Emergency Workflow for L-Valine 4-Nitroanilide

Routine Handling
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A

Caption: Workflow for routine handling, emergency response, and spill cleanup of L-Valine 4-

nitroanilide.
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Experimental Protocols

L-Valine 4-nitroanilide is a chromogenic substrate for various proteases, such as elastase.
The enzymatic reaction cleaves the amide bond, releasing p-nitroaniline, which can be
quantified spectrophotometrically at approximately 405 nm.

General Enzymatic Assay Protocol (Example with
Elastase)

This protocol is a general guideline and may require optimization for specific enzymes and
experimental conditions.

Materials:

L-Valine 4-nitroanilide hydrochloride

Porcine Pancreatic Elastase

Tris-HCI buffer (e.g., 0.1 M, pH 8.0)

96-well microplate

Microplate reader
Procedure:
e Prepare Substrate Stock Solution:

o Dissolve L-Valine 4-nitroanilide hydrochloride in the appropriate buffer (e.g., Tris-HCI) to
a stock concentration (e.g., 10 mM). The solubility may be enhanced by using a small
amount of an organic solvent like DMSO before diluting with buffer.

e Prepare Enzyme Solution:

o Prepare a stock solution of elastase in the assay buffer. The final concentration will
depend on the enzyme's activity and should be determined empirically.

e Assay Setup:
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[e]

In a 96-well plate, add the assay buffer to each well.

(¢]

Add the substrate solution to each well to achieve the desired final concentration.

[¢]

To initiate the reaction, add the enzyme solution to the wells. The final volume in each well
should be consistent (e.g., 200 pL).

[¢]

Include appropriate controls:

» Blank: Buffer and substrate, no enzyme.

= Enzyme control: Buffer and enzyme, no substrate.

o Data Acquisition:

o Immediately place the microplate in a plate reader pre-set to the appropriate temperature
(e.g., 37°C).

o Measure the absorbance at 405 nm at regular intervals (e.g., every minute) for a set
period (e.g., 15-30 minutes).

o Data Analysis:

o Calculate the rate of reaction (change in absorbance per unit time) for each well.

o Subtract the rate of the blank from the rates of the experimental wells.

o The concentration of the released p-nitroaniline can be calculated using the Beer-Lambert
law (& of p-nitroaniline at 405 nm is approximately 10,500 M—1cm™1).
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General Enzymatic Assay Workflow
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Caption: A generalized workflow for performing an enzymatic assay using L-Valine 4-
nitroanilide as a substrate.

Disposal Considerations

Dispose of L-Valine 4-nitroanilide and any contaminated materials in accordance with local,
state, and federal regulations for chemical waste. Do not dispose of down the drain or in
regular trash.

Toxicological Information

Detailed toxicological data for L-Valine 4-nitroanilide is not readily available. However, based
on the components, it should be handled with the assumption that it may have toxic properties.
The toxicological properties of the parent compound, L-Valine, are well-documented and it is
generally considered to be of low toxicity. However, the addition of the 4-nitroanilide moiety can
significantly alter the toxicological profile.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a
comprehensive risk assessment by qualified professionals. Always consult the most up-to-date
Safety Data Sheet (SDS) for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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